Cas no 1508595-66-1 (2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine)

• Product Name: 2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine
• CAS No: 1508595-66-1
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 6431958
• PubChem ID: 82607749
• Update Time: 2025-05-26

2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine
• [(2,2-difluoro-1,3-dioxaindan-4-yl)methyl](methyl)amine
• EN300-37430839
• SHYCNKFKIMBACP-UHFFFAOYSA-N
• 1508595-66-1
• 1-(2,2-difluoro-1,3-benzodioxol-4-yl)-N-methylmethanamine

• Inchi： 1S/C9H9F2NO2/c1-12-5-6-3-2-4-7-8(6)14-9(10,11)13-7/h2-4,12H,5H2,1H3
• InChI Key： SHYCNKFKIMBACP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(CNC)=C2OC1(F)F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 210.2±40.0 °C(Predicted)
• pka: 9.40±0.10(Predicted)

Additional information on 2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine

Introduction to 2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine (CAS No. 1508595-66-1)

2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1508595-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodioxole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of fluoro and methyl substituents in its molecular framework enhances its pharmacological potential, making it a subject of intense study for developing novel therapeutic agents.

The molecular structure of 2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine consists of a benzodioxole core substituted with two fluorine atoms at the 2-position and a methylamino group at the 4-position. This unique arrangement contributes to its distinct chemical properties and reactivity, which are exploited in various synthetic pathways. The fluoro substituents, in particular, are well-documented for their ability to modulate metabolic stability and binding affinity, thereby playing a crucial role in drug design.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The benzodioxole scaffold is particularly interesting because it exhibits significant activity against a variety of biological targets. For instance, derivatives of benzodioxole have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The compound 1508595-66-1 is no exception and has been explored for its potential in several pharmacological applications.

One of the most compelling aspects of 2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine is its versatility in synthetic chemistry. Researchers have leveraged its structure to develop novel intermediates for more complex drug molecules. The fluoro group, in particular, serves as an excellent handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents at specific positions on the benzodioxole ring, enabling the creation of structurally diverse libraries of compounds.

The pharmacological evaluation of 1508595-66-1 has revealed several intriguing properties. Preclinical studies suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a candidate for developing treatments targeting central nervous system disorders. Additionally, its interaction with bacterial enzymes has been investigated, indicating potential applications in antimicrobial therapy. The exact mechanism of action remains under investigation, but preliminary data suggest that it may interfere with key enzymatic pathways involved in pathogen survival.

The synthesis of 2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, advances in fluorination techniques have made it possible to incorporate fluorine into complex molecular frameworks with high efficiency. Recent methodologies utilizing transition-metal catalysis have further streamlined the synthesis process, allowing for scalable production of this compound.

In conclusion,1508595-66-1 represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the development of new drugs targeting various diseases. As research continues to uncover new applications for this compound,2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine is poised to play an increasingly significant role in medicinal chemistry and drug discovery.